Cas no 5464-92-6 (1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a synthetic organic compound belonging to the tetrahydroisoquinoline class, characterized by a phenyl substituent at the 1-position. This hydrochloride salt form enhances solubility and stability, making it suitable for various research and pharmaceutical applications. The compound serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of alkaloid derivatives and potential bioactive molecules. Its rigid tetracyclic structure provides a scaffold for exploring structure-activity relationships in drug discovery. The hydrochloride salt ensures consistent purity and handling convenience, facilitating its use in analytical and synthetic workflows. This compound is typically employed in academic and industrial settings for investigating central nervous system (CNS) targets and other pharmacological studies.

1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride structure

5464-92-6 structure

Product Name:1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

CAS No:5464-92-6

MF:C₁₅H₁₆ClN

MW:245.747242927551

CID:45918

PubChem ID:12267902

Update Time:2025-05-22

1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 1-Phenyl-1,2,3,4-tetrahydroisoquinoline
- 1-Phenyl-1,2,3,4-tetrahydro-isoquinoline hcl
- 1-phenyl-1,2,3,4-tetrahydroisoquinoline,chloride
- (+-)-1-Phenyl-1,2,3,4-tetrahydro-isochinolin, Hydrochlorid
- (+-)-1-phenyl-1,2,3,4-tetrahydro-isoquinoline, hydrochloride
- Isoquinoline,1,2,3,4-tetrahydro-1-phenyl-, hydrochloride (9CI)
- NSC 27171
- S 50
- CHEMBL1562024
- EN300-72263
- AKOS005170667
- 1-Phenyl-1,2,3,4-tetrahydroisoquinolinehydrochloride
- 1-phenyl-1,2,3,4-tetrahydroisoquinoline HCl
- MLS000764831
- 1-phenyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
- NSC27171
- SMR000290436
- SR-01000324533
- SCHEMBL1735508
- SR-01000324533-1
- NSC-27171
- 5464-92-6
- FT-0698562
- CS-0363801
- MDL： MFCD05744757
- Inchi： 1S/C15H15N.ClH/c1-2-7-13(8-3-1)15-14-9-5-4-6-12(14)10-11-16-15;/h1-9,15-16H,10-11H2;1H
- InChI Key： CPJJLGSNPKSIJC-UHFFFAOYSA-N
- SMILES： Cl.N1CCC2C=CC=CC=2C1C1C=CC=CC=1

Computed Properties

Exact Mass: 245.09728
Monoisotopic Mass: 245.097
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2

Experimental Properties

Boiling Point: 369.4°C at 760 mmHg
Flash Point: 177.2°C
PSA: 12.03
LogP: 4.05250

1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144796-5g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95%	5g	$224	2021-08-05
Alichem	A189004634-5g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95%	5g	$400.00	2023-09-01
Chemenu	CM144796-1g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95%	1g	$***	2023-05-30
Chemenu	CM144796-5g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95%	5g	$***	2023-05-30
Chemenu	CM144796-10g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95%	10g	$***	2023-05-30
Crysdot LLC	CD11106621-1g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95+%	1g	$80	2024-07-18
Crysdot LLC	CD11106621-5g	1-Phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride	5464-92-6	95+%	5g	$240	2024-07-18